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Compound of Interest

Compound Name: BW-723C86

Cat. No.: B1668156

For researchers and scientists engaged in drug development, the safe handling and disposal of
chemical compounds are paramount. This guide provides essential, step-by-step logistical
information for the proper disposal of BW-723C86, a tryptamine derivative and 5-HT2B
receptor agonist. Adherence to these procedures is critical for ensuring laboratory safety and
environmental protection.

Chemical and Physical Properties of BW-723C86

A comprehensive understanding of the chemical and physical properties of BW-723C86 is the
first step in establishing safe handling and disposal protocols. The following table summarizes
key quantitative data for this compound.

Property Value

Molecular Formula C16H18N20S
Molar Mass 286.39 g/mol
Appearance Solid powder

Dry, dark, and at O - 4°C for short term (days to

Storage Conditions weeks), or -20°C for long term (months to
years).
Solubility Soluble in DMSO and ethanol.
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Step-by-Step Disposal Protocol for BW-723C86

The following procedures are based on standard laboratory safety practices for hazardous
chemical waste. Always consult your institution's specific Environmental Health and Safety
(EHS) guidelines for compliance with local regulations.

Personal Protective Equipment (PPE)

Before handling BW-723C86 for disposal, ensure you are wearing appropriate PPE to minimize
exposure:

o Gloves: Chemical-resistant nitrile gloves are essential to prevent skin contact.
o Eye Protection: Safety goggles or a face shield should be worn to protect from splashes.

o Lab Coat: A standard laboratory coat will protect skin and clothing from contamination.

Waste Segregation and Collection

Proper segregation of chemical waste is crucial to prevent dangerous reactions and ensure
correct disposal.

o Solid Waste:

o Dispose of any unused or expired solid BW-723C86 directly into a designated hazardous
waste container.

o Contaminated materials such as weighing paper, pipette tips, and gloves should also be
placed in this container.

e Liquid Waste:

o Collect all solutions containing BW-723C86 in a sealed, leak-proof hazardous waste
container.

o Do not mix BW-723C86 solutions with incompatible waste streams. Consult your lab's
chemical compatibility chart.

o Empty Containers:
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o Empty containers that held BW-723C86 must be triple-rinsed with an appropriate solvent
(e.g., ethanal).

o The rinsate from the first rinse must be collected and disposed of as hazardous liquid
waste.[1] Subsequent rinses may also need to be collected depending on local
regulations.

o After thorough rinsing and air-drying, deface or remove the original label and dispose of
the container as regular laboratory glass or plastic waste, in accordance with institutional
policies.[1]

Labeling of Waste Containers

Accurate and clear labeling is a critical safety and compliance step.

All waste containers must be clearly labeled with the words "Hazardous Waste."

The label must include the full chemical name: "BW-723C86."

For liquid waste, list all solvents and their approximate concentrations.

Include the date when the waste was first added to the container.

Storage of Chemical Waste

Proper storage of hazardous waste pending disposal is essential to maintain a safe laboratory

environment.

Store waste containers in a designated and secure satellite accumulation area.

Ensure containers are tightly sealed to prevent leaks or evaporation.

Store away from ignition sources and incompatible materials.

Secondary containment, such as a larger, chemically resistant bin, should be used for liquid

waste containers to contain any potential leaks.

Final Disposal
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The final disposal of hazardous chemical waste must be handled by trained professionals.

« Arrange for the collection of the hazardous waste through your institution's EHS department
or a licensed hazardous waste disposal contractor.

» Never dispose of BW-723C86 down the drain or in the regular trash.[1]

Visualizing the Disposal Workflow

To further clarify the proper disposal procedure for BW-723C86, the following diagram
illustrates the decision-making process and necessary steps for safe and compliant waste
management.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b1668156?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b1668156?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Preparation

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Waste Identifivcation & Segregation

Identify Waste Type

Empty . I
Container Solid Liquid
Empty Original Container Solid Waste Liquid Waste
pty Orig (Unused compound, contaminated consumables) (Solutions containing BW-723C86)

Containment & Labeling

Triple Rinse Container Collect in Labeled
P Hazardous Waste Container
Collect First Rinsate as
Hazardous Liquid Waste
Collect in Labeled, Sealed
Hazardous Waste Container

Storage & Final Djisposal
v Y

Dispose of Rinsed Container Store in Designated
in Regular Lab Waste Satellite Accumulation Area

After rfnsing

Arrange for EHS/
Licensed Contractor Pickup

Click to download full resolution via product page

Caption: Workflow for the safe disposal of BW-723C86 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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